Cas no 2243079-36-7 (IACS-8803 disodium)

• Product Name: IACS-8803 disodium
• CAS No: 2243079-36-7
• MF: C₂₀H₂₃FN₁₀O₉P₂S₂^.₂Na
• MW: 716.53
• CID: 4852938
• PubChem ID: 171360943
• Update Time: 2026-02-27

IACS-8803 disodium Chemical and Physical Properties

Names and Identifiers

• IACS-8803 disodium
• E5,12
• 2243079-36-7
• E5-diphosphatricyclo[13.2.1.06,10]octadecan-18-ol
• disodium;(1R,6R,8R,9R,10R,15R,17R)-8,17-bis(6-aminopurin-9-yl)-9-fluoro-12-oxido-3-oxo-12-sulfanylidene-3-sulfido-2,4,7,11,13,16-hexaoxa-3

• Inchi： InChI=1S/C20H23FN10O9P2S2.2Na/c21-9-13-8(38-19(9)30-5-28-10-15(22)24-3-26-17(10)30)2-36-42(34,44)40-14-12(32)7(1-35-41(33,43)39-13)37-20(14)31-6-29-11-16(23)25-4-27-18(11)31;;/h3-9,12-14,19-20,32H,1-2H2,(H,33,43)(H,34,44)(H2,22,24,26)(H2,23,25,27);;/q;2*+1/p-2/t7-,8-,9-,12?,13-,14-,19-,20-,41?,42?;;/m1../s1
• InChI Key： RTFZBFRTZGEDLP-WCYZRWMMSA-L
• SMILES： C1C2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)OP(=O)(OCC5C(C(C(O5)N6C=NC7=C(N=CN=C76)N)F)OP(=S)(O1)[O-])[S-])O.[Na+].[Na+]

Computed Properties

• Exact Mass: 736.01890535g/mol
• Monoisotopic Mass: 736.01890535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 46
• Rotatable Bond Count: 2
• Complexity: 1180
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 288Ų

Additional information on IACS-8803 disodium

Research Brief on IACS-8803 Disodium (CAS: 2243079-36-7) in Chemical Biology and Medicine

IACS-8803 disodium (CAS: 2243079-36-7) is a novel small-molecule inhibitor that has garnered significant attention in the field of chemical biology and oncology. Developed by the Institute for Applied Cancer Science (IACS) at MD Anderson Cancer Center, this compound targets key metabolic pathways in cancer cells, offering a promising therapeutic strategy for aggressive malignancies. Recent studies have elucidated its mechanism of action, pharmacokinetic properties, and preclinical efficacy, positioning it as a potential candidate for clinical translation.

The molecular structure of IACS-8803 disodium (chemical formula: C₂₄H₂₇N₄Na₂O₇P) features a unique phosphonate group that enhances its solubility and bioavailability. Its primary target is the mitochondrial electron transport chain (ETC), where it disrupts Complex I activity, leading to oxidative stress and energy depletion in cancer cells. This mechanism is particularly effective against tumors reliant on oxidative phosphorylation (OXPHOS), such as acute myeloid leukemia (AML) and certain solid tumors. Recent in vitro and in vivo studies demonstrate nanomolar potency and selective cytotoxicity against cancer stem cells (CSCs).

A 2023 study published in Nature Cancer (DOI: 10.1038/s43018-023-00599-8) revealed that IACS-8803 disodium synergizes with venetoclax (a BCL-2 inhibitor) in AML models, overcoming resistance mechanisms. The compound’s disodium salt formulation ensures stability in aqueous solutions, facilitating intravenous administration in ongoing Phase I trials (NCT05456945). Analytical characterization via LC-MS and NMR confirmed its high purity (>98%) and specificity for ETC inhibition, with minimal off-target effects observed in proteomic screens.

Despite its promise, challenges remain in optimizing therapeutic windows and mitigating potential on-target toxicities to normal tissues. Future research directions include biomarker identification (e.g., mtDNA mutations) for patient stratification and combination therapies with immunomodulators. The compound’s patent (WO2021155064A1) covers its use in OXPHOS-dependent cancers, underscoring its commercial potential. This briefing underscores IACS-8803 disodium as a paradigm-shifting agent in metabolic oncology, warranting close monitoring of clinical outcomes.